Cas no 61469-53-2 (2H-1-Benzopyran, 2-propyl-)

• Product name: 2H-1-Benzopyran, 2-propyl-
• CAS No: 61469-53-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 478174
• PubChem ID: 21450391

2H-1-Benzopyran, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 2-propyl-
• 2-propyl-2H-chromene
• 2-Propyl-2H-1-benzopyran
• 61469-53-2
• DTXSID40614084

• Inchi： InChI=1S/C12H14O/c1-2-5-11-9-8-10-6-3-4-7-12(10)13-11/h3-4,6-9,11H,2,5H2,1H3
• InChI Key： YYLNSPWMPVRSGA-UHFFFAOYSA-N
• SMILES： CCCC1C=CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23